Cas no 356567-05-0 (4-Hexyn-1-one, 2-methyl-1-phenyl-)

• Product name: 4-Hexyn-1-one, 2-methyl-1-phenyl-
• CAS No: 356567-05-0
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 1471868

4-Hexyn-1-one, 2-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Hexyn-1-one, 2-methyl-1-phenyl-

• Inchi： 1S/C13H14O/c1-3-4-8-11(2)13(14)12-9-6-5-7-10-12/h5-7,9-11H,8H2,1-2H3
• InChI Key： ZZXOZHZKXQJXOO-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)C(C)CC#CC

Computed Properties

• Exact Mass: 186.10452

Experimental Properties

• Density: 0.995±0.06 g/cm3(Predicted)
• Boiling Point: 298.6±23.0 °C(Predicted)
• PSA: 17.07